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Heptyl 1-Thioglucopyranoside (HTG) Overview

The table below summarizes the key identifying information for Heptyl 1-thioglucopyranoside, which is

essential for selecting the correct analytical standards and methods [1].

Property Description

IUPAC Name heptyl 1-thio-β-D-glucopyranoside

Synonyms Heptyl 1-thiohexopyranoside; HEPTYL 1-THIOHEXOPYRANOSIDE; HTG [1] [2]

CAS Number Information not located in search results

Molecular Formula C₁₃H₂₆O₅S [1]

Molecular Weight 294.408 g/mol [1]

Chemical Structure Heptyl 1-thioglucopyranoside structure

Suggested Purity Verification Workflow
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Based on standard practices for characterizing organic compounds, here is a recommended workflow for

verifying the purity of HTG. You can use this diagram to plan and track your analytical process.

Sample of
Heptyl 1-thiohexopyranoside

Step 1: Identity Confirmation
(HPLC, TLC, MS)

Step 2: Purity & Impurity Profiling
(HPLC, NMR)

Step 3: Quantitative Assay
(HPLC with calibrated standard)

Purity Verified

Click to download full resolution via product page

Key Analytical Techniques

For each step in the workflow, specific techniques should be employed. The following table outlines the

most common and effective methods.

Technique
Primary Application
in Purity
Verification

Methodological Notes & Tips

High-Performance
Liquid

Primary method for

assessing purity and

Use a C18 reverse-phase column. Employ a

water-acetonitrile gradient. Monitor separation with
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Technique
Primary Application
in Purity
Verification

Methodological Notes & Tips

Chromatography
(HPLC)

identifying impurities. UV detection (e.g., 210-230 nm for sugar

chromophores). Compare against a certified
reference standard if available [3].

Thin-Layer
Chromatography
(TLC)

Rapid, initial
assessment of purity

and identity.

Use silica gel plates. Visualize spots using charring
reagents (e.g., sulfuric acid/ethanol) or specific

stains for sugars [3].

Nuclear Magnetic
Resonance (NMR)

Confirm molecular

structure and identify
chemical impurities.

¹H and ¹³C NMR are essential. Compare spectrum

with published data. Look for extraneous signals
indicating impurities [1].

Mass Spectrometry
(MS)

Confirm molecular
weight and identity.

High-Resolution Mass Spectrometry (HRMS) is
ideal for confirming the exact mass (calculated for

C₁₃H₂₆O₅S: 294.1501 [2]).

Optical Rotation Confirm identity and

enantiomeric purity
for chiral molecules.

HTG has multiple chiral centers [1]. Measure

specific rotation and compare with literature values.

Frequently Asked Questions

How can I troubleshoot poor resolution of HTG from impurities in HPLC?

Check the mobile phase: Adjust the water/acetonitrile gradient. A shallower gradient can improve
separation.

Modify the buffer: Adding a volatile buffer like ammonium formate or ammonium acetate (e.g.,
10-20 mM) can help sharpen peaks for ionizable compounds.

Consider column chemistry: If issues persist, try a different column chemistry, such as a phenyl-
hexyl or HILIC column, for alternative selectivity.

The NMR spectrum of my HTG sample shows extra peaks. What should I do?

Identify the impurities: Compare the chemical shifts of the extra peaks with databases of common
solvents or byproducts from the synthesis (e.g., heptanol, unreacted sugar precursors).
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Quantify the impurities: Integrate the peaks. The relative area under each peak provides an

estimate of the impurity level.
Corroborate with other techniques: Use HPLC to see if the impurities separate and can be

collected for further analysis via MS.

Where can I find reference data for heptyl 1-thiohexopyranoside?

Structural Databases: The RCSB PDB Ligand Summary page for "HTG" provides 3D coordinates,

SMILES strings, and InChI identifiers, which are invaluable for referencing correct stereochemistry
[1].

Commercial Suppliers: Check the websites of chemical suppliers that list HTG; they sometimes
provide NMR spectra or HPLC chromatograms in their product specifications.

Key Takeaways for Researchers

Start with Identity Confirmation: Before purity assessment, always confirm you have the correct
compound using a combination of NMR and MS.

Chromatography is Your Best Tool: HPLC is the most direct and quantitative method for
determining chemical purity.

Cross-Validate with Multiple Techniques: No single method gives the complete picture. Use HPLC
for quantification, NMR for structural impurity detection, and MS for confirmation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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